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Compound of Interest

Compound Name: ICL-CCIC-0019

CAS No.: 936498-64-5

Cat. No.: B608052 Get Quote

Executive Safety Summary
Substance Classification: High-Potency Active Pharmaceutical Ingredient (HPAPI) Assumed

Potency: OEB 5 (Occupational Exposure Band 5) Occupational Exposure Limit (OEL): < 0.1

µg/m³ (8-hr TWA)

Critical Notice: In the absence of a specific SDS for the internal code ICL-CCIC-0019, this

protocol defaults to Maximum Containment (OEB 5) standards. This coding series typically

denotes Conjugated Cytotoxic Intermediates (e.g., ADC payloads, warheads) or novel

inhibitors where nanogram-level exposure can induce physiological effects.

The Golden Rule: Treat ICL-CCIC-0019 as if it is invisible smoke. If it escapes primary

containment, your PPE is the last line of defense, not the first.

The PPE Matrix: Layered Defense System
Do not rely on generic lab safety standards. For ICL-CCIC-0019, we utilize a Zone-Based PPE

Strategy.

Table 1: PPE Requirements by Operation Scale

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b608052?utm_src=pdf-interest
https://www.benchchem.com/product/b608052?utm_src=pdf-body
https://www.benchchem.com/product/b608052?utm_src=pdf-body
https://www.benchchem.com/product/b608052?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Respiratory
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BSC)
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Purifying Respirator)

(Loose-fitting hood

with HEPA filter)

SCBA or Full-Face

PAPR(Positive

pressure required)

Dermal (Hands)

Double Gloving

(Nitrile)Outer: 5-8 mil,

Inner: 4 milASTM

D6978 Rated

Triple GlovingInner:

Extended cuff

(taped)Middle:

StandardOuter: Long

cuff (over sleeve)

Chemical Resistant

Laminate(e.g., Silver

Shield) under Nitrile

Body Protection

Disposable Lab

CoatBonded

polypropylene (low

lint)Closed front

Tyvek® 800J /

IsoClean

CoverallImpervious,

taped seams, thumb

loops

Tychem® 2000/4000

SuitFully

encapsulated,

chemically resistant

Eye/Face

Safety Glasses +

Face Shield(If outside
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Full Hood (PAPR

integrated)
Full Face Mask

Footwear
Shoe Covers(Non-

skid)

Double Shoe Covers

or Dedicated Boots

Chemical Resistant

Boots

Operational Logic: The "Why" Behind the Protocol
As scientists, we must understand the causality of our safety choices to ensure compliance.

The "Double-Glove" Mechanics:

Why? Permeation rates for potent organic molecules through nitrile can occur in < 30

minutes.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The System: The inner glove acts as a "second skin." The outer glove is the "sacrificial

layer." You must change the outer glove every 30 minutes or immediately upon splash

contact.

The Indicator: Use a colored inner glove (e.g., bright blue) and a white outer glove. Any

breach becomes immediately visible.

Static Charge & Powders:

The Risk:[1][2][3][4] ICL-CCIC-0019 in powder form is likely electrostatic. It will cling to

standard lab coats.

The Fix: Use anti-static treated Tyvek. Never use standard cotton coats for OEB 5

powders; they act as wicks and reservoirs for contamination.

Respiratory Causality:

Why not just N95? N95 masks rely on a face seal that often fails during movement. For <

1 µg/m³ compounds, a Protection Factor (PF) of 10 (N95) is insufficient. A PAPR provides

a PF of 25-1000 and creates positive pressure, pushing contaminants away from the

user's breathing zone.

Visualizing the Safety Logic
Figure 1: PPE Decision Tree (Risk Assessment)
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Start: Handling ICL-CCIC-0019

Physical State?

Liquid / Solution

Dissolved

Powder / Lyophilized

Dry

Volume > 1L? Open Handling?

Standard PPE + BSC Class II
(Double Gloves, N95/P100)

No

Enhanced PPE
(Tyvek Sleeves, Face Shield)

Yes No (Closed Vial)

MAX CONTAINMENT (OEB 5)
(Isolator/Glovebox OR PAPR + Tyvek Suit)

Yes (Weighing)

Click to download full resolution via product page

Caption: Logic flow for determining PPE requirements based on physical state and

containment status.

The "Red Zone" Protocol: Gowning & De-Gowning
The most dangerous moment is not handling the compound; it is taking off the PPE. This is

where cross-contamination occurs.[5]

Step-by-Step De-Gowning (Doffing) Procedure
Outer Glove Removal (Inside the Hood):

While hands are still inside the BSC/Isolator, wipe down outer gloves with 10% bleach or

appropriate deactivating agent.

Remove outer gloves and leave them inside the waste container in the hood.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b608052?utm_src=pdf-body-img
https://www.schematicind.com/techno-blog/containment-solutions-for-high-potency-apis-meeting-oeb-4-5-standards-with-schematic-engineering-industries
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The "Rolling" Technique:

Step away from the hood.

Unzip the Tyvek suit.

Peel the suit outwards and down, rolling the contaminated exterior inside itself.

Critical: Do not let the outside of the suit touch your inner scrub clothes.

Final Glove Removal:

Remove inner gloves using the "beak" method (pinch the wrist, pull inside out).

Wash hands immediately with soap and cool water (warm water opens pores, increasing

absorption risk).

Figure 2: The Contamination Control Workflow
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Caption: The unidirectional workflow to prevent migration of ICL-CCIC-0019 particles into clean

areas.

Emergency & Disposal Logistics
Spill Response (Powder Release > 10 mg):

Evacuate: Clear the immediate area. Allow aerosols to settle (30 mins).

Don PPE: Full Tyvek suit, Double Boots, Full-Face Respirator (P100 or PAPR).

Contain: Cover spill with chemically compatible absorbent pads dampened with solvent (to

prevent dust generation). Do not dry sweep.
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Deactivate: Apply 10% Sodium Hypochlorite (Bleach) or specific oxidant, wait 15 mins, then

clean.

Waste Disposal Stream:

Trace Waste (Gloves, wipes): Yellow Biohazard/Chemo bin (Incineration).

Bulk Waste (Stock solutions, vials): RCRA Hazardous Waste (High Temp Incineration).

Labeling: All waste bags must be labeled: "Caution: High Potency Cytotoxic Agent - ICL-
CCIC-0019".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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